Cas no 1428347-61-8 (2,5-difluoro-N-{2-2-(1H-pyrazol-1-yl)-1,3-thiazol-4-ylethyl}benzene-1-sulfonamide)

• Product Name: 2,5-difluoro-N-{2-2-(1H-pyrazol-1-yl)-1,3-thiazol-4-ylethyl}benzene-1-sulfonamide
• CAS No: 1428347-61-8
• MF: C₁₄H₁₂F₂N₄O₂S₂
• MW: 370.397486686707
• CID: 6614661
• PubChem ID: 71802257
• Update Time: 2025-10-19

2,5-difluoro-N-{2-2-(1H-pyrazol-1-yl)-1,3-thiazol-4-ylethyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,5-difluoro-N-{2-2-(1H-pyrazol-1-yl)-1,3-thiazol-4-ylethyl}benzene-1-sulfonamide
• AKOS024553970
• 2,5-difluoro-N-[2-(2-pyrazol-1-yl-1,3-thiazol-4-yl)ethyl]benzenesulfonamide
• 1428347-61-8
• F6403-3242
• VU0547129-1
• 2,5-difluoro-N-{2-[2-(1H-pyrazol-1-yl)-1,3-thiazol-4-yl]ethyl}benzene-1-sulfonamide
• N-(2-(2-(1H-pyrazol-1-yl)thiazol-4-yl)ethyl)-2,5-difluorobenzenesulfonamide

• Inchi： 1S/C14H12F2N4O2S2/c15-10-2-3-12(16)13(8-10)24(21,22)18-6-4-11-9-23-14(19-11)20-7-1-5-17-20/h1-3,5,7-9,18H,4,6H2
• InChI Key： NHCSCUCSPNLTBB-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=CC=1F)F)(NCCC1=CSC(N2C=CC=N2)=N1)(=O)=O

Computed Properties

• Exact Mass: 370.03697431g/mol
• Monoisotopic Mass: 370.03697431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 519
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 114Ų

Additional information on 2,5-difluoro-N-{2-2-(1H-pyrazol-1-yl)-1,3-thiazol-4-ylethyl}benzene-1-sulfonamide

Introduction to 2,5-difluoro-N-{2-2-(1H-pyrazol-1-yl)-1,3-thiazol-4-ylethyl}benzene-1-sulfonamide (CAS No. 1428347-61-8)

2,5-difluoro-N-{2-2-(1H-pyrazol-1-yl)-1,3-thiazol-4-ylethyl}benzene-1-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its unique Chemical Abstracts Service (CAS) number 1428347-61-8, represents a convergence of fluorinated aromatic structures and heterocyclic moieties, making it a promising candidate for further exploration in drug discovery and therapeutic applications.

The molecular architecture of this compound is characterized by the presence of a benzene ring substituted with difluoro groups at the 2 and 5 positions, which enhances its lipophilicity and metabolic stability. Additionally, the presence of a sulfonamide functional group at the 1-position introduces a polar moiety that can improve solubility and binding affinity to biological targets. The core structure is further modified by an ethyl chain linked to a thiazole ring, which is itself connected to a pyrazole ring. This intricate arrangement of heterocyclic systems provides a rich scaffold for interactions with biological receptors and enzymes.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action for such complex molecules. The difluoro substitution pattern on the benzene ring is particularly noteworthy, as fluorine atoms can modulate electronic properties and influence pharmacokinetic profiles. Studies have shown that fluorinated aromatic compounds often exhibit enhanced metabolic stability and improved bioavailability, making them attractive for pharmaceutical development.

The thiazole-pyrazole hybrid in this compound is another key feature that warrants investigation. Thiazole derivatives are well-documented for their biological activity, including antimicrobial, anti-inflammatory, and anticancer properties. Pyrazole moieties are also known for their role in drug design, often serving as scaffolds for kinase inhibitors and other therapeutic agents. The combination of these two heterocycles in 2,5-difluoro-N-{2-2-(1H-pyrazol-1-yl)-1,3-thiazol-4-ylethyl}benzene-1-sulfonamide suggests potential dual-targeting capabilities, which could be exploited in the development of novel therapeutics.

In the context of current research trends, there is growing interest in designing molecules that can modulate multiple signaling pathways simultaneously. The structural features of this compound make it a candidate for such multitargeted approaches. For instance, the sulfonamide group could interact with protease enzymes, while the pyrazole-thiazole moiety might engage with receptor tyrosine kinases or other membrane-bound proteins. Such interactions could be harnessed to develop treatments for complex diseases like cancer or neurodegenerative disorders.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex framework efficiently. The use of fluorinating agents has also been critical in introducing the difluoro groups, which are essential for achieving the desired pharmacological properties.

From a medicinal chemistry perspective, the optimization of this scaffold is likely to focus on enhancing selectivity and reducing off-target effects. Structure-activity relationship (SAR) studies will be crucial in identifying which parts of the molecule contribute most significantly to its biological activity. Modifications to the ethyl chain linking the thiazole and pyrazole rings could alter binding dynamics, while changes to the sulfonamide group might fine-tune solubility and pharmacokinetic profiles.

The potential applications of 2,5-difluoro-N-{2-2-(1H-pyrazol-1-yl)-1,3-thiazol-4-ylethyl}benzene-1-sulfonamide extend across various therapeutic areas. Its ability to interact with multiple biological targets suggests it could be developed into an antitumor agent or an immunomodulatory compound. Additionally, its structural complexity may make it useful as a lead compound for designing next-generation drugs targeting rare or resistant diseases.

In conclusion,2,5-difluoro-N-{2-2-(1H-pyrazol-1-yl)-1,3-thiazol-4-ylethyl}benzene-1-sulfonamide (CAS No. 1428347-61-8) represents a fascinating example of how intricate molecular design can yield compounds with significant therapeutic potential. Its unique combination of fluorinated aromatic rings and heterocyclic systems positions it as a valuable asset in ongoing drug discovery efforts. Further research into its biological activity and pharmacological properties will undoubtedly uncover new opportunities for innovation in medicine.